Cas no 99252-66-1 (Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate)
99252-66-1 structure
Product Name:Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate
CAS No:99252-66-1
MF:C13H14O5
MW:250.247264385223
CID:2108957
Update Time:2023-08-04
Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate
- Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate
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- Inchi: 1S/C13H14O5/c1-4-17-13(15)12-7(2)11-9(14)5-8(16-3)6-10(11)18-12/h5-6,14H,4H2,1-3H3
- InChI Key: LUJKQBZRIYWWEI-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=C(C)C2C(=CC(=CC1=2)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 306
- Topological Polar Surface Area: 68.9
Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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